Disperse red 122

Specification

• CAS No.: 12223-63-1
• Molecular Formula: C10H18S4
• Molecular Weight: 0

Introduction

Chemical Composition and Structure

Disperse Red 122 is an azo-class dyestuff with the molecular formula C₁₈H₁₇N₅O₄S and a molecular weight of 399.42. Its Chemical Abstracts Service (CAS) registry number is 12223-63-1. The compound belongs to the single azo class of synthetic dyes, characterized by the presence of an azo bond (N=N) in its structure which contributes significantly to its distinctive red coloration.

The structural composition of Disperse Red 122 differentiates it from other red pigments such as Pigment Red 122 (CAS: 980-26-7), which belongs to the quinacridone family with a different molecular formula (C₂₂H₁₆N₂O₂). This distinction is important for proper application and performance expectations.

Physical and Chemical Properties

The physical and chemical properties of Disperse Red 122 contribute to its efficacy as a dye for synthetic fibers:

Property	Description/Value
Molecular Formula	C₁₈H₁₇N₅O₄S
Molecular Weight	399.42
CAS Registry Number	12223-63-1
Chemical Class	Single azo class
Physical Appearance	Brilliant red powder
Solubility	Limited water solubility; dispersible in organic solvents

Synthesis and Manufacturing

Disperse Red 122 is synthesized through a coupling reaction involving specific chemical precursors. The manufacturing process follows a series of well-controlled chemical reactions:

Manufacturing Method

The primary manufacturing method involves a diazotization and coupling reaction. Specifically, Disperse Red 122 is synthesized by coupling 4-Nitrobenzenamine diazo with 2-Amino-5-naphthalene-(N,N-dimethyl)sulfonamide. This synthesis route allows for the creation of the azo linkage that is essential to the dye's chromophoric properties.

The reaction sequence typically involves:

• Diazotization of 4-Nitrobenzenamine under controlled temperature conditions

• Preparation of the coupling component (2-Amino-5-naphthalene-(N,N-dimethyl)sulfonamide)

• Coupling reaction under alkaline or acidic conditions

• Isolation and purification of the final product

Applications in Textile Industry

Disperse Red 122 finds its primary application in the textile industry, where it serves as an effective colorant for synthetic fibers.

Primary Applications

The main applications of Disperse Red 122 include:

• Dyeing of nylon (polyamide) fibers

• Coloration of polyester textiles

• Application in synthetic fiber blends

As stated in the technical literature, Disperse Red 122 is specifically "used for nylon polyester dyeing" where it produces a "brilliant red" color. The dye's disperse nature makes it particularly suitable for hydrophobic synthetic fibers that lack ionic binding sites.

Performance Characteristics

The value of Disperse Red 122 in industrial applications stems from its excellent performance characteristics, particularly its fastness properties when applied to synthetic fibers.

Fastness Properties

The fastness properties of Disperse Red 122 when applied to polyamide (nylon) fibers have been extensively evaluated according to International Organization for Standardization (ISO) standards. The following table summarizes these performance characteristics:

Standard (Polyamide)	Ironing Fastness		Light Fastness	Perspiration Fastness		Washing Fastness
	Fading	Stain	Fading	Fading	Stain	Fading	Stain
ISO	4-5	4-5	6-7	5	5	4-5	4

Note: Ratings are on a scale of 1-5 for most properties (with 5 being excellent) and 1-8 for light fastness (with 8 being excellent)

This data demonstrates that Disperse Red 122 exhibits excellent resistance to fading and staining during ironing (4-5 rating), exceptional light fastness (6-7 rating), very good perspiration fastness (5 rating), and good to excellent washing fastness (4-5 for fading, 4 for staining).

Comparative Performance

When compared to other disperse dyes, Disperse Red 122 offers a balanced profile of fastness properties that make it particularly valuable for applications requiring both vivid coloration and durability under various conditions. Its light fastness rating of 6-7 is particularly notable, as light fastness is often a challenging property to achieve in red dyes.